1-azepanyl(1H-indol-3-yl)acetonitrile

• IUPAC Name: 2-(azepan-1-yl)-2-(1H-indol-3-yl)acetonitrile
• InChI: InChI=1S/C16H19N3/c17-11-16(19-9-5-1-2-6-10-19)14-12-18-15-8-4-3-7-13(14)15/h3-4,7-8,12,16,18H,1-2,5-6,9-10H2
• InChI Key: URYIMUUOQGIFBH-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(C#N)C2=CNC3=CC=CC=C32
• Molecular Formula: C16H19N3
• Molecular Weight: 253.34 g/mol

Description

“1-azepanyl(1H-indol-3-yl)acetonitrile” is a complex organic compound. It is related to the class of compounds known as indoles. Indoles are aromatic heterocyclic organic compounds that have a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The specific compound “1-azepanyl(1H-indol-3-yl)acetonitrile” seems to be a derivative of 1H-Indole-3-acetonitrile.

Molecular Structure Analysis

The molecular structure of “1-azepanyl(1H-indol-3-yl)acetonitrile” can be inferred from its name and the structures of related compounds. It likely contains an indole moiety, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The “1-azepanyl” part of the name suggests the presence of an azepane ring, which is a seven-membered ring containing one nitrogen atom. The “acetonitrile” part indicates the presence of a nitrile group (-C≡N), which is a functional group consisting of a carbon atom triple-bonded to a nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involving “1-azepanyl(1H-indol-3-yl)acetonitrile” would depend on its exact structure and the conditions under which the reactions are carried out. Indole derivatives are known to participate in a wide variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-azepanyl(1H-indol-3-yl)acetonitrile” would depend on its exact structure. For example, 1H-Indole-3-acetonitrile, a related compound, has a molecular weight of 156.1839.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives. . Additionally, 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives demonstrated potency against Coxsackie B4 virus.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes that result in their biological activities . The exact interaction and resulting changes would depend on the specific target and the biological activity being considered.

Biochemical Pathways

Indole derivatives are known to affect various biochemical pathways due to their broad-spectrum biological activities . The downstream effects would depend on the specific pathway and the biological activity being considered.

Result of Action

Given the broad-spectrum biological activities of indole derivatives , the effects could range from antiviral effects to anticancer effects, among others.

Safety and Hazards

The safety and hazards associated with “1-azepanyl(1H-indol-3-yl)acetonitrile” would depend on its exact structure and how it is used. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on “1-azepanyl(1H-indol-3-yl)acetonitrile” could include further studies on its synthesis, properties, and potential applications. For example, indole derivatives are of wide interest because of their diverse biological and clinical applications.